Cas no 6424-12-0 (a-D-Glucopyranoside,1,3,4,6-tetra-O-acetyl-b-D-fructofuranosyl O-2,3,4,6-tetra-O-acetyl-a-D-galactopyranosyl-(1®6)-, 2,3,4-triacetate)

a-D-Glucopyranoside,1,3,4,6-tetra-O-acetyl-b-D-fructofuranosyl O-2,3,4,6-tetra-O-acetyl-a-D-galactopyranosyl-(1®6)-, 2,3,4-triacetate structure
6424-12-0 structure
Product Name:a-D-Glucopyranoside,1,3,4,6-tetra-O-acetyl-b-D-fructofuranosyl O-2,3,4,6-tetra-O-acetyl-a-D-galactopyranosyl-(1®6)-, 2,3,4-triacetate
CAS No:6424-12-0
MF:C40H54O27
MW:966.840575695038
MDL:MFCD00047544
CID:521425
PubChem ID:3083963
Update Time:2025-04-19

a-D-Glucopyranoside,1,3,4,6-tetra-O-acetyl-b-D-fructofuranosyl O-2,3,4,6-tetra-O-acetyl-a-D-galactopyranosyl-(1®6)-, 2,3,4-triacetate Chemical and Physical Properties

Names and Identifiers

    • RAFFINOSE UNDECAACETATE
    • [3,4,5-triacetyloxy-6-[[3,4,5-triacetyloxy-6-[3,4-diacetyloxy-2,5-bis(acetyloxymethyl)oxolan-2-yl]oxyoxan-2-yl]methoxy]oxan-2-yl]methyl acetate
    • D-(+)-Raffinose undecaacetate
    • RAFFINOSE UNDECAACETATE, D-(+)-(RG)
    • raffinose peracetate
    • Undeca-O-acetyl-raffinose
    • DB-054632
    • D-Raffinoseundecaacetate
    • 6462-12-0
    • NS00126901
    • 6424-12-0
    • 1,3,4,6-Tetra-O-acetylhex-2-ulofuranosyl 2,3,4,6-tetra-O-acetylhexopyranosyl-(1->6)-2,3,4-tri-O-acetylhexopyranoside
    • EINECS 229-181-6
    • DTXSID30982784
    • 1,3,4,6-Tetra-O-acetyl-beta-D-fructofuranosyl-O-2,3,4,6-tetra-O-acetyl-alpha-D-galactopyranosyl-(1.6)-alpha-D-glucopyranoside triacetate
    • a-D-Glucopyranoside,1,3,4,6-tetra-O-acetyl-b-D-fructofuranosyl O-2,3,4,6-tetra-O-acetyl-a-D-galactopyranosyl-(1®6)-, 2,3,4-triacetate
    • MDL: MFCD00047544
    • Inchi: 1S/C40H54O27/c1-16(41)52-12-27-30(56-19(4)44)33(59-22(7)47)35(61-24(9)49)38(64-27)54-13-28-31(57-20(5)45)34(60-23(8)48)36(62-25(10)50)39(65-28)67-40(15-55-18(3)43)37(63-26(11)51)32(58-21(6)46)29(66-40)14-53-17(2)42/h27-39H,12-15H2,1-11H3
    • InChI Key: YFYHLVDRBNRNPU-UHFFFAOYSA-N
    • SMILES: CC(OCC1C(OC(=O)C)C(OC(=O)C)C(OC2C(OC(=O)C)C(OC(=O)C)C(OC(=O)C)C(COC3C(OC(=O)C)C(OC(=O)C)C(OC(=O)C)C(COC(=O)C)O3)O2)(COC(=O)C)O1)=O

Computed Properties

  • Exact Mass: 966.28500
  • Monoisotopic Mass: 966.285
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 27
  • Heavy Atom Count: 67
  • Rotatable Bond Count: 30
  • Complexity: 1860
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 14
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 335A^2
  • XLogP3: -1.4

Experimental Properties

  • Density: 1.4
  • Melting Point: 91-92°C
  • Boiling Point: 839.6°C at 760 mmHg
  • Flash Point: 326.1°C
  • Refractive Index: 1.52
  • PSA: 335.45000
  • LogP: -1.29260

a-D-Glucopyranoside,1,3,4,6-tetra-O-acetyl-b-D-fructofuranosyl O-2,3,4,6-tetra-O-acetyl-a-D-galactopyranosyl-(1®6)-, 2,3,4-triacetate Security Information

  • WGK Germany:3
  • Storage Condition:2-8°C

a-D-Glucopyranoside,1,3,4,6-tetra-O-acetyl-b-D-fructofuranosyl O-2,3,4,6-tetra-O-acetyl-a-D-galactopyranosyl-(1®6)-, 2,3,4-triacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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[3,4,5-triacetyloxy-6-[[3,4,5-triacetyloxy-6-[3,4-diacetyloxy-2,5-bis(acetyloxymethyl)oxolan-2-yl]oxyoxan-2-yl]methoxy]oxan-2-yl]methyl acetate
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abcr
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€93.00 2025-02-20

a-D-Glucopyranoside,1,3,4,6-tetra-O-acetyl-b-D-fructofuranosyl O-2,3,4,6-tetra-O-acetyl-a-D-galactopyranosyl-(1®6)-, 2,3,4-triacetate Related Literature

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